Cas no 1403483-60-2 (Benzyl N-2-(4-fluorophenyl)propan-2-ylcarbamate)

• Product Name: Benzyl N-2-(4-fluorophenyl)propan-2-ylcarbamate
• CAS No: 1403483-60-2
• MF: C₁₇H₁₈FNO₂
• MW: 287.328728199005
• CID: 3047614
• PubChem ID: 74788525
• Update Time: 2025-05-22

Benzyl N-2-(4-fluorophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl N-[2-(4-fluorophenyl)propan-2-yl]carbamate
• V3058
• Benzyl (2-(4-fluorophenyl)propan-2-yl)carbamate
• 1403483-60-2
• Benzyl(2-(4-fluorophenyl)propan-2-yl)carbamate
• 2-(Cbz-amino)-2-(4-fluorophenyl)propane
• Carbamic acid, N-[1-(4-fluorophenyl)-1-methylethyl]-, phenylmethyl ester
• BS-27118
• F84330
• DTXSID401149673
• Benzyl N-2-(4-fluorophenyl)propan-2-ylcarbamate

• Inchi： 1S/C17H18FNO2/c1-17(2,14-8-10-15(18)11-9-14)19-16(20)21-12-13-6-4-3-5-7-13/h3-11H,12H2,1-2H3,(H,19,20)
• InChI Key： ADSNFANCPXTXQJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 287.13215698g/mol
• Monoisotopic Mass: 287.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3

Additional information on Benzyl N-2-(4-fluorophenyl)propan-2-ylcarbamate

Benzyl N-2-(4-fluorophenyl)propan-2-ylcarbamate: A Comprehensive Overview

Benzyl N-2-(4-fluorophenyl)propan-2-ylcarbamate, identified by the CAS number 1403483-60-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound is a carbamate derivative, characterized by its unique structure that combines a benzyl group with a fluorinated aromatic ring. The presence of the fluorine atom in the 4-position of the phenyl ring introduces distinct electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of Benzyl N-2-(4-fluorophenyl)propan-2-ylcarbamate typically involves a multi-step process, often starting with the preparation of intermediates such as 4-fluorophenyl derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis, reducing reaction times and improving yields.

One of the most notable applications of this compound is in the field of drug discovery. The fluorinated aromatic ring is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Studies have shown that Benzyl N-2-(4-fluorophenyl)propan-2-ylcarbamate exhibits potential as a lead compound in the development of new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Its ability to modulate enzyme activity makes it a promising candidate for further exploration.

In addition to its pharmaceutical applications, this compound has also found use in agrochemicals. The carbamate functional group is known for its insecticidal properties, and the incorporation of the fluorinated phenyl group may enhance its efficacy against specific pests. Recent research has focused on optimizing its stability under environmental conditions to ensure prolonged effectiveness in agricultural settings.

From a structural perspective, Benzyl N-2-(4-fluorophenyl)propan-2-ylcarbamate features a central carbamate linkage connecting the benzyl group to the 4-fluorophenethyl moiety. This arrangement creates a rigid yet flexible framework that can interact with biological targets in diverse ways. Computational studies have provided insights into its binding modes and interactions with proteins, aiding in the design of more potent analogs.

The study of Benzyl N-2-(4-fluorophenyl)propan-2-ylcarbamate has also contributed to our understanding of fluorine chemistry. Fluorine atoms are known to significantly influence molecular properties such as lipophilicity and hydrogen bonding capacity. By incorporating fluorine into key positions, chemists can fine-tune these properties to achieve desired biological activities. Recent investigations have highlighted its role as a bioisostere in medicinal chemistry, offering unique advantages over traditional substituents.

In conclusion, Benzyl N-2-(4-fluorophenyl)propan-2-ylcarbamate (CAS No. 1403483-60-2) stands out as a versatile compound with broad applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery and agrochemical development.